Cas no 1041855-80-4 (Boronic acid, B-(4-amino-3-cyanophenyl)-)

• Product Name: Boronic acid, B-(4-amino-3-cyanophenyl)-
• CAS No: 1041855-80-4
• MF: C₇H₇BN₂O₂
• MW: 161.953681230545
• CID: 5559082
• Update Time: 2025-10-29

Boronic acid, B-(4-amino-3-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(4-amino-3-cyanophenyl)-

• Inchi： 1S/C7H7BN2O2/c9-4-5-3-6(8(11)12)1-2-7(5)10/h1-3,11-12H,10H2
• InChI Key： ZLIHXNOJZAMEDO-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N)C(C#N)=C1)(O)O

Additional information on Boronic acid, B-(4-amino-3-cyanophenyl)-

Boronic acid, B-(4-amino-3-cyanophenyl)- (CAS No. 1041855-80-4): A Comprehensive Overview in Modern Chemical Biology

Boronic acid, B-(4-amino-3-cyanophenyl)-, identified by its CAS number 1041855-80-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various biochemical interactions and drug development applications. Its molecular structure, featuring a boronic acid moiety linked to a phenyl ring substituted with an amino group and a cyano group, endows it with distinct reactivity and utility in synthetic chemistry and biological assays.

The significance of Boronic acid, B-(4-amino-3-cyanophenyl)- lies in its ability to participate in various chemical reactions, particularly those involving boronate esters, which are widely recognized for their stability and specificity in biological systems. The presence of the amino group at the para position relative to the boronic acid functionality enhances its solubility and reactivity, making it an attractive candidate for medicinal chemistry applications. Furthermore, the cyano group introduces additional electronic properties that can influence the compound's interaction with biological targets.

In recent years, there has been a surge in research focusing on the development of novel boronic acid derivatives as therapeutic agents. These compounds have shown promise in targeting enzymes and receptors involved in various diseases, including cancer and inflammatory disorders. The unique binding affinity of boronic acids for specific biomolecules has been exploited to design inhibitors that can modulate biological pathways with high precision. For instance, studies have demonstrated the potential of Boronic acid, B-(4-amino-3-cyanophenyl)- as a lead compound in the synthesis of targeted inhibitors for enzymes such as kinases and proteases.

One of the most compelling aspects of Boronic acid, B-(4-amino-3-cyanophenyl)- is its role in the development of protease inhibitors. Proteases are enzymes that play crucial roles in numerous physiological processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Boronic acid-based inhibitors have emerged as powerful tools for inhibiting these enzymes due to their high binding affinity and selectivity. The amino and cyano substituents in Boronic acid, B-(4-amino-3-cyanophenyl)- contribute to its ability to interact effectively with the active sites of target proteases, thereby blocking their catalytic activity.

Recent advancements in computational chemistry have further enhanced the understanding of how Boronic acid, B-(4-amino-3-cyanophenyl)- interacts with biological targets. Molecular docking studies have been instrumental in predicting the binding modes and affinities of this compound for various enzymes and receptors. These studies have not only provided insights into the structural features that contribute to its efficacy but also guided the design of more potent derivatives. Additionally, computational methods have been used to identify potential off-target effects, ensuring that therapeutic agents based on this compound are both effective and safe.

The synthesis of Boronic acid, B-(4-amino-3-cyanophenyl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the amino group at the para position relative to the boronic acid functionality is typically achieved through nucleophilic aromatic substitution reactions. Subsequent functionalization with the cyano group can be performed using cyanation reagents under controlled conditions. The final product is then purified using techniques such as column chromatography or recrystallization to obtain a high-quality material suitable for further applications.

The applications of Boronic acid, B-(4-amino-3-cyanophenyl)- extend beyond pharmaceuticals into other areas of chemical biology. For example, it has been used as a building block in the synthesis of conjugates that combine diagnostic imaging agents with therapeutic molecules. These conjugates have shown promise in targeted therapy approaches where precise delivery of drugs to specific sites is essential. The ability of boronic acids to form stable complexes with biomolecules has made them valuable tools for developing such advanced therapeutic strategies.

In conclusion, Boronic acid, B-(4-amino-3-cyanophenyl)- (CAS No. 1041855-80-4) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable it to participate in diverse biochemical interactions and serve as a valuable tool for drug development. The ongoing research into this compound underscores its importance in addressing various diseases and improving therapeutic outcomes. As our understanding of its properties continues to grow, so too will its applications in medicine and biotechnology.